N-(2-Chlorophenyl)thiazol-2-amine

• IUPAC Name: N-(2-chlorophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H7ClN2S/c10-7-3-1-2-4-8(7)12-9-11-5-6-13-9/h1-6H,(H,11,12)
• InChI Key: ADEAXEQTXHDIHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=NC=CS2)Cl
• Molecular Formula: C9H7ClN2S
• Molecular Weight: 210.68 g/mol

Description

“N-(2-Chlorophenyl)thiazol-2-amine” is a compound that belongs to the class of organic compounds known as thiazoles. Thiazoles are compounds containing a five-membered aromatic ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms. Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

1. Anti-Inflammatory and Analgesic Properties

N-(2-Chlorophenyl)thiazol-2-amine derivatives have been explored for their potential anti-inflammatory and analgesic effects. For instance, the biological evaluation of N‐aryl‐4‐aryl‐1,3‐thiazole‐2‐amine derivatives demonstrated significant anti-inflammatory activity, particularly as inhibitors of 5-lipoxygenase, an enzyme involved in inflammation-related diseases like asthma and rheumatoid arthritis (Suh, Yum, Cheon, & Cho, 2012). Furthermore, thiazole/oxazole substituted benzothiazole derivatives, related to N-(2-Chlorophenyl)thiazol-2-amine, showed promising results in anti-inflammation, analgesic, and free radical scavenging actions in albino rats (Kumar & Singh, 2020).

2. Antimicrobial and Antifungal Efficacy

Several studies have indicated the antimicrobial and antifungal potential of N-(2-Chlorophenyl)thiazol-2-amine derivatives. For example, synthesized thiazole derivatives displayed moderate to good antibacterial and antifungal activities against various bacterial and fungal strains (Limbasiya et al., 2022). Another study highlighted the moderate antibacterial activity against Gram-positive bacteria and high antifungal activity of similar derivatives (Kubba & Rahim, 2018).

3. Corrosion Inhibition

N-(2-Chlorophenyl)thiazol-2-amine derivatives have been researched for their application in corrosion inhibition. A study demonstrated the effectiveness of thiazole derivatives, including N-(2-Chlorophenyl)thiazol-2-amine, in preventing corrosion of iron, showcasing their potential as corrosion inhibitors (Kaya et al., 2016).

4. Drug Delivery Systems

N-(2-Chlorophenyl)thiazol-2-amine has been studied in the context of drug delivery systems. For instance, gold nanoparticles stabilized with βcyclodextrin-2-amino-4-(4-chlorophenyl)thiazole complex were explored as a novel system for drug transport, aiming to improve the delivery of AT drugs in therapy (Asela et al., 2017).